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Compound of Interest

Compound Name: BAY-850

Cat. No.: B1574169

Get Quote

Executive Summary & Mechanism of Action
BAY-850 is a highly potent, isoform-selective chemical probe targeting the ATAD2 (ATPase

family AAA domain-containing protein 2) bromodomain.[1][2][3][4][5] Unlike canonical

bromodomain inhibitors (e.g., BET inhibitors) that competitively occupy the acetyl-lysine binding

pocket, BAY-850 employs a unique mechanism of action: it induces dimerization of the ATAD2

bromodomain.[1][4] This steric alteration prevents the protein from recognizing acetylated

histones (specifically H4K5ac and H4K12ac), effectively displacing ATAD2 from chromatin.[1]

Critical Distinction: Do not confuse BAY-850 with Bayer's ATM inhibitors (e.g., BAY-1895344).

[1] BAY-850 is specific to the epigenetic regulator ATAD2, a co-factor often overexpressed in

ovarian, lung, and breast cancers.[1]

Mechanism of Action (MOA)
The following diagram illustrates the unique "dimerization-induced inhibition" mechanism of

BAY-850 compared to standard ligand displacement.
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Caption: BAY-850 forces ATAD2 monomers to dimerize, structurally preventing chromatin

engagement and downstream oncogenic transcription (e.g., CENPE).[1][4][5]

Formulation & Pharmacokinetics
Successful in vivo application of BAY-850 requires precise formulation to overcome solubility

challenges while maintaining bioavailability.[1]

Validated Vehicle Formulation
The following formulation is recommended for Intraperitoneal (IP) or Oral (PO) administration in

mice. It yields a clear solution up to ~6.25 mg/mL.[1][3]
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Component Concentration (v/v) Function Preparation Order

DMSO 10% Solubilizer

1.[1][3] Dissolve BAY-

850 powder in DMSO

first.[1]

PEG 300 40% Co-solvent

2.[3] Add slowly to

DMSO solution;

vortex.

Tween-80 5% Surfactant
3.[1] Add and vortex

until clear.

Saline (0.9%) 45% Diluent
4.[1] Add slowly while

vortexing.

Note: Prepare fresh daily. If precipitation occurs, mild sonication (water bath) at 37°C is

permissible.[1]

Dosing Regimen
Standard Efficacy Dose: 20 mg/kg[1]

Frequency: Once Daily (QD)

Route: Intraperitoneal (IP) is preferred for consistency in probe studies; Oral (PO) is possible

but requires strict adherence to the solubilization protocol.[1]

Duration: 14–21 days (model dependent).

Experimental Design: Efficacy Study (Ovarian
Cancer Model)
The most robust in vivo validation for BAY-850 is in ovarian cancer xenografts (e.g., SKOV3),

where ATAD2 drives tumor growth via upregulation of CENPE (Centromere Protein E).[1]

Study Groups
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Group N Treatment
Dose /
Schedule

Rationale

A 8-10 Vehicle Control 10 mL/kg QD

Baseline tumor

growth kinetics.

[1]

B 8-10 BAY-850 20 mg/kg QD

Test arm for

ATAD2 inhibition.

[1]

C 8-10
Paclitaxel

(Positive Ctrl)

10 mg/kg Q3D

(IP)

Standard of care

comparison.[1]

D 8-10
BAY-850 +

CENPE Inhibitor*
Combo

Optional: Test

synergy (e.g.,

with

GSK923295).[1]

[6]

Experimental Workflow
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Caption: Timeline for SKOV3 xenograft efficacy study. Critical harvest timing ensures capture of

pharmacodynamic effects.[1]
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Step-by-Step Protocol
Cell Preparation: Culture SKOV3 cells in McCoy’s 5A medium + 10% FBS. Harvest at 70-

80% confluence. Resuspend in PBS/Matrigel (1:1 ratio) at

cells/mL.

Inoculation: Inject 100 µL (

cells) subcutaneously into the right flank of female BALB/c nude mice (6-8 weeks old).

Monitoring: Measure tumors twice weekly using calipers. Calculate volume:

.

Treatment Initiation: Begin dosing when mean tumor volume reaches ~100–150 mm³.

Administration: Administer BAY-850 (20 mg/kg) via IP injection daily.[1] Monitor body weight

daily; >15% weight loss requires a dose holiday.[1]

Termination: Euthanize animals 24 hours after the final dose for efficacy, or 2-4 hours after

the final dose for Pharmacodynamic (PD) analysis.

Pharmacodynamic (PD) Biomarkers[1][7]
To validate that tumor growth inhibition is due to ATAD2 blockade and not off-target toxicity, you

must assess specific biomarkers.[1]

Primary Biomarker: CENPE Expression
ATAD2 regulates the expression of CENPE.[6][7] Successful inhibition by BAY-850 results in

significant downregulation of CENPE mRNA and protein.[1]

Method: RT-qPCR or Western Blot on tumor homogenates.[1]

Expected Result: >50% reduction in CENPE levels in Group B compared to Vehicle.

Secondary Biomarker: Chromatin Fractionation
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Since BAY-850 displaces ATAD2 from chromatin, a cellular fractionation assay is the most

direct proof of target engagement.[1]

Protocol:

Homogenize tumor tissue.

Perform subcellular fractionation to separate Soluble (cytosolic/nucleoplasmic) vs.

Chromatin-bound fractions.[1]

Western Blot: Probe for ATAD2.

Result: BAY-850 treatment should shift ATAD2 from the Chromatin fraction to the Soluble

fraction compared to vehicle.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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